Cas no 1008506-23-7 (1-(4-bromophenyl)ethyl(propyl)amine)

• Product Name: 1-(4-bromophenyl)ethyl(propyl)amine
• CAS No: 1008506-23-7
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5175741
• PubChem ID: 24695390
• Update Time: 2026-03-04

1-(4-bromophenyl)ethyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-bromo-α-methyl-N-propyl-
• 1-(4-bromophenyl)ethyl(propyl)amine

• Inchi： 1S/C11H16BrN/c1-3-8-13-9(2)10-4-6-11(12)7-5-10/h4-7,9,13H,3,8H2,1-2H3
• InChI Key： ZTYDJHSDYLHVDA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1)(C)NCCC

Additional information on 1-(4-bromophenyl)ethyl(propyl)amine

Comprehensive Overview of 1-(4-bromophenyl)ethyl(propyl)amine (CAS No. 1008506-23-7): Properties, Applications, and Industry Insights

1-(4-bromophenyl)ethyl(propyl)amine (CAS No. 1008506-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the class of arylalkylamines, characterized by a bromophenyl group attached to an ethylpropylamine backbone. Its molecular formula, C₁₁H₁₆BrN, and precise molecular weight of 242.16 g/mol make it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders, given its structural similarity to bioactive amines.

The compound’s synthetic versatility is a key focus in modern organic chemistry. Its 4-bromophenyl moiety allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in constructing complex molecules. This adaptability aligns with the growing demand for high-value intermediates in pharmaceutical manufacturing, where 1-(4-bromophenyl)ethyl(propyl)amine serves as a building block for small-molecule APIs (Active Pharmaceutical Ingredients).

Recent trends in green chemistry have also influenced the synthesis and application of this compound. Researchers are investigating solvent-free or catalytic methods to optimize its production, reducing environmental impact. Questions like "How to improve the yield of 1-(4-bromophenyl)ethyl(propyl)amine?" or "What are the alternatives to traditional bromination techniques?" are frequently searched in academic databases and patent filings, reflecting the compound’s relevance in sustainable chemistry.

In the context of drug development, 1-(4-bromophenyl)ethyl(propyl)amine is studied for its potential bioactivity. Its structure shares motifs with known dopamine receptor modulators, sparking interest in neuropharmacology. For instance, its amine functionality and aromatic bromine substitution may influence blood-brain barrier permeability, a critical factor in CNS drug design. These attributes make it a candidate for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums.

From an industrial perspective, the compound’s supply chain and regulatory compliance are frequently discussed. Manufacturers prioritize GMP-compliant synthesis to meet pharmaceutical-grade standards, addressing queries like "Where to source high-purity 1-(4-bromophenyl)ethyl(propyl)amine?" or "What are the storage conditions for this compound?". Analytical techniques such as HPLC and NMR are essential for quality control, ensuring batch-to-batch consistency.

Emerging applications in material science further expand the compound’s utility. Its incorporation into polymeric matrices or coordination complexes is explored for advanced materials, leveraging the bromine atom’s reactivity. This interdisciplinary appeal underscores its role beyond traditional chemistry, aligning with nanotechnology and optoelectronics research trends.

In summary, 1-(4-bromophenyl)ethyl(propyl)amine (CAS No. 1008506-23-7) exemplifies the intersection of synthetic innovation and applied science. Its multifaceted applications—from pharmaceutical intermediates to material precursors—highlight its importance in contemporary research. As industries prioritize efficient synthesis and sustainable practices, this compound remains a subject of ongoing exploration and optimization.